Cas no 67221-80-1 (1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-)
67221-80-1 structure
Product Name:1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-
CAS No:67221-80-1
MF:C15H14N4
MW:250.2984623909
CID:1720795
Update Time:2024-11-27
1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-
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- Inchi: 1S/C15H14N4/c16-15-17-14(13-9-5-2-6-10-13)18-19(15)11-12-7-3-1-4-8-12/h1-10H,11H2,(H2,16,17,18)
- InChI Key: BMGQCYDKLFQJFJ-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C(N)=NC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 250.12202
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Melting Point: 172-173 °C(Solv: benzene (71-43-2))
- Boiling Point: 493.0±38.0 °C(Predicted)
- PSA: 56.73
- pka: 3.58±0.50(Predicted)
1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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